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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Violet 2, identified by CAS number 1326-04-1, is a synthetic organic pigment

belonging to the xanthene chemical class. Specifically, it is a rhodamine lake pigment, which

accounts for its brilliant reddish-violet hue and strong colorant properties.[1][2] While primarily

utilized in industrial applications such as printing inks and coatings, a thorough understanding

of its physicochemical properties, synthesis, and toxicological profile is essential for any

scientific professional who may encounter this compound. This guide provides an in-depth

technical overview of Pigment Violet 2, with a focus on quantitative data, experimental

methodologies, and safety considerations.

Physicochemical Properties
Pigment Violet 2 is a violet powder with a reddish shade.[2] Its core chemical structure is

based on the xanthene framework. The pigment's properties are summarized in the tables

below. Note that there has been some discrepancy in the reported molecular formula and

weight in various sources; the values presented here are the most consistently reported and

chemically plausible.

Table 1: General and Physicochemical Properties of Pigment Violet 2
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Property Value Reference

CAS Number 1326-04-1 [1]

EINECS Number 215-414-9 [2]

C.I. Number 45175:1 [1]

Chemical Family Xanthene [1]

Appearance Violet powder [2]

Molecular Formula C₃₀H₃₆N₂O₃

Molecular Weight 472.62 g/mol

Density 1.6 - 1.8 g/cm³ [2]

pH Value 7.0 - 8.0 [2]

Oil Absorption 45-55 g/100g [2]

Heat Resistance 160 °C [2]

Table 2: Fastness Properties of Pigment Violet 2

Property
Rating (1-5 scale,
5=excellent)

Reference

Light Fastness 4 [2]

Water Resistance 3 [2]

Acid Resistance 3 [2]

Alkali Resistance 3 [2]

Alcohol Resistance 3 [2]

Ester Resistance 3 [2]

Benzene Resistance 3 [2]

Ketone Resistance 3 [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ewg.org/skindeep/ingredients/701828-DC_Violet_No_2_CI_60725/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.ewg.org/skindeep/ingredients/701828-DC_Violet_No_2_CI_60725/
https://www.ewg.org/skindeep/ingredients/701828-DC_Violet_No_2_CI_60725/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Manufacturing
The synthesis of Pigment Violet 2 is a multi-step process that involves the creation of a

soluble dye followed by its precipitation as an insoluble lake pigment.

General Synthesis Workflow
The manufacturing process can be summarized in the following logical steps:

Esterification of
C.I. Basic Violet 10

Dissolution of
Rhodamine Dye

Laking Reaction
(Precipitation)

Preparation of
Precipitating Agent

(e.g., Phosphomolybdic Acid)

Filtration and Washing Drying and Milling Final Pigment Violet 2
Powder

Click to download full resolution via product page

General synthesis workflow for Pigment Violet 2.

Experimental Protocol: Representative Synthesis
The following is a generalized protocol for the synthesis of a rhodamine lake pigment like

Pigment Violet 2. Note: This is a representative procedure and may require optimization.

Esterification of the Dye Base: The synthesis typically starts with a rhodamine dye base,

such as C.I. Basic Violet 10. This dye is esterified, for example, by reacting it with an alcohol

in the presence of an acid catalyst under elevated temperatures.

Preparation of the Laking Agent: A solution of a complex inorganic acid, such as

phosphomolybdic acid or phosphotungstomolybdic acid, is prepared in water.

Precipitation (Laking): The aqueous solution of the esterified rhodamine dye is treated with

the laking agent solution under controlled pH and temperature. This causes the precipitation

of the insoluble Pigment Violet 2.

Isolation and Purification: The precipitated pigment is isolated by filtration. It is then

thoroughly washed with deionized water to remove any unreacted starting materials, soluble
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salts, and other impurities.

Drying and Milling: The washed pigment is dried in an oven at a controlled temperature to

remove residual moisture. The dried pigment cake is then milled to achieve the desired

particle size and distribution.

Analytical Characterization
A variety of analytical techniques can be employed to characterize Pigment Violet 2 and

ensure its quality.

Analytical Workflow
A typical analytical workflow for the characterization of Pigment Violet 2 is as follows:

Sample Preparation

Analytical Techniques

Data Analysis

Dispersion in Solvent
(for HPLC, UV-Vis)

High-Performance Liquid
Chromatography (HPLC)

UV-Visible Spectroscopy
(UV-Vis)

Preparation of KBr pellet
or direct analysis (for FTIR)

Fourier-Transform Infrared
Spectroscopy (FTIR)

Impurity Profiling Spectral Identification Functional Group Analysis

Click to download full resolution via product page

Analytical workflow for Pigment Violet 2 characterization.

Experimental Protocols: Representative Analytical
Methods
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High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify the main pigment component and any organic impurities.

Instrumentation: A standard HPLC system with a UV-Vis or diode array detector.

Column: A reverse-phase C18 column is typically suitable.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol).

Detection: Monitoring at the wavelength of maximum absorbance for Pigment Violet 2.

Sample Preparation: The pigment is dissolved in a suitable solvent, such as methanol or

dimethylformamide, and filtered through a 0.45 µm syringe filter before injection.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the pigment and confirm its chemical

identity.

Instrumentation: An FTIR spectrometer.

Sample Preparation: The powdered pigment can be mixed with potassium bromide (KBr)

and pressed into a pellet. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be

used for direct analysis of the powder.

Analysis: The resulting spectrum is compared with a reference spectrum of Pigment Violet
2. Characteristic peaks corresponding to the functional groups of the xanthene structure and

any other components can be identified.

Toxicological and Safety Information
Pigment Violet 2 is generally considered to have low acute toxicity. However, as with any fine

powder, it can pose a respiratory hazard if inhaled. The primary route of occupational exposure

is through the inhalation of dust.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement

Hazard Statements H319: Causes serious eye irritation.

H413: May cause long lasting harmful effects to

aquatic life.

Precautionary Statements P264: Wash hands thoroughly after handling.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P337+P313: If eye irritation persists: Get

medical advice/attention.

P501: Dispose of contents/container in

accordance with local regulations.

In Vitro and In Vivo Data:

There is a lack of publicly available, detailed in vitro and in vivo toxicological studies specifically

for Pigment Violet 2. For many industrial pigments, the focus of toxicological assessment is on

endpoints such as acute toxicity, irritation, and genotoxicity. Given its intended use, extensive

studies on specific biological signaling pathways, which are of primary interest to drug

development professionals, have not been a priority and are not readily available.

Biological Signaling Pathways and Drug
Development Relevance
Currently, there is no scientific evidence to suggest that Pigment Violet 2 has any specific

interactions with biological signaling pathways or any direct relevance to drug development. Its

primary function is as a colorant, and it is not designed or investigated for therapeutic
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purposes. Professionals in drug development should be aware that this compound is an

industrial chemical, and its biological effects are largely uncharacterized beyond basic

toxicological screening.

Applications
The primary applications of Pigment Violet 2 are in the coloration of various materials,

including:

Printing Inks: It is recommended for use in water-based and solvent-based inks, as well as

offset inks.[2]

Paints and Coatings: Used to impart a vibrant violet color.

Plastics: For coloring various types of plastics.

Textile Printing: Utilized in pigment printing pastes.

Conclusion
Pigment Violet 2 (CAS 1326-04-1) is a commercially important violet pigment with well-defined

physicochemical properties for its industrial applications. While its synthesis is based on

established principles of dye and pigment chemistry, detailed, publicly available experimental

protocols are limited. From a toxicological perspective, it is considered to have low acute

toxicity, with the main hazard being dust inhalation. For researchers, scientists, and drug

development professionals, it is crucial to recognize that Pigment Violet 2 is an industrial

colorant with no known engagement in biological signaling pathways or current relevance to

pharmaceutical development. The information provided in this guide serves as a

comprehensive technical resource for understanding the core properties and safety

considerations of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ewg.org [ewg.org]

2. epsilonpigments.com [epsilonpigments.com]

To cite this document: BenchChem. [Pigment Violet 2 (CAS 1326-04-1): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143388#pigment-violet-2-cas-number-1326-04-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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